Cas no 53942-44-2 (D-Glucose,2-(acetylamino)-2-deoxy-, 3,4,5,6-tetraacetate)

• Product Name: D-Glucose,2-(acetylamino)-2-deoxy-, 3,4,5,6-tetraacetate
• CAS No: 53942-44-2
• MF: C₁₆H₂₃NO₁₀
• MW: 389.35452580452
• CID: 384556
• PubChem ID: 298292
• Update Time: 2025-04-19

D-Glucose,2-(acetylamino)-2-deoxy-, 3,4,5,6-tetraacetate Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-(acetylamino)-2-deoxy-, 3,4,5,6-tetraacetate
• [(2R,3S,4R,5R)-5-acetamido-2,3,4-triacetyloxy-6-oxohexyl] acetate
• 2-acetamido-2-deoxy-3,4,5,6-tetra-O-acetyl-aldehydo-D-glucose
• 2-acetamido-3,4,5,6-tetra-O-acetyl-2-deoxy-aldehydo-D-glucose
• 3,4,5,6-Tetra-O-acetyl-2-(acetylamino)-2-deoxyhexose
• AC1L6SX5
• AGN-PC-000QTT
• NSC170226
• Pentaacet
• pentaacetyl-D-glucosamine
• Pentaacetylglucosamine
• tetra-O-acetyl-2-acetylamino-2-deoxy-D-glucose
• Tetra-O-acetyl-2-acetylamino-2-desoxy-D-glucose
• DTXSID40305324
• 53942-44-2
• 3,4,5,6-Tetra-O-acetyl-2-(acetylamino)-2-deoxyhexose #
• NSC-170226
• IQZPSLFUPRAAFH-UHFFFAOYSA-N

• Inchi： 1S/C16H23NO10/c1-8(19)17-13(6-18)15(26-11(4)22)16(27-12(5)23)14(25-10(3)21)7-24-9(2)20/h6,13-16H,7H2,1-5H3,(H,17,19)
• InChI Key： IQZPSLFUPRAAFH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(COC(C)=O)OC(C)=O)C(C(C=O)NC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 389.13219593g/mol
• Monoisotopic Mass: 389.13219593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 151Ų